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Compound of Interest

Compound Name: (E,E)-Farnesol-13C3

Cat. No.: B15547217 Get Quote

Technical Guide: (E,E)-Farnesol-13C3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on (E,E)-Farnesol-13C3, a stable

isotope-labeled form of the naturally occurring sesquiterpene alcohol, farnesol. This document

is intended to serve as a core resource for researchers and professionals in drug development

and various scientific fields who utilize labeled compounds for tracking and quantification in

biological systems.

Core Compound Data
The key quantitative data for (E,E)-Farnesol-13C3 and its unlabeled counterpart are

summarized in the table below for straightforward comparison.

Compound CAS Number
Molecular Weight (
g/mol )

Chemical Formula

(E,E)-Farnesol-13C3 Not available 225.34[1] C12¹³C₃H₂₆O

(E,E)-Farnesol 106-28-5[1][2][3] 222.37[2][4][5] C₁₅H₂₆O

Farnesol (isomer

mixture)
4602-84-0[4][5][6] 222.37[4][5] C₁₅H₂₆O

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15547217?utm_src=pdf-interest
https://www.benchchem.com/product/b15547217?utm_src=pdf-body
https://www.benchchem.com/product/b15547217?utm_src=pdf-body
https://www.lgcstandards.com/IT/en/-E-E-Farnesol-13C3/p/TRC-F102434
https://www.lgcstandards.com/IT/en/-E-E-Farnesol-13C3/p/TRC-F102434
https://m.chemicalbook.com/ProductChemicalPropertiesCB4669245_EN.htm
https://www.guidechem.com/dictionary_keys_e,e-farnesol.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB4669245_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Farnesol
https://en.wikipedia.org/wiki/Farnesol
https://pubchem.ncbi.nlm.nih.gov/compound/Farnesol
https://en.wikipedia.org/wiki/Farnesol
https://commonchemistry.cas.org/detail?cas_rn=4602-84-0&title=
https://pubchem.ncbi.nlm.nih.gov/compound/Farnesol
https://en.wikipedia.org/wiki/Farnesol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15547217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(E,E)-Farnesol-13C3 is a labeled version of (E,E)-Farnesol, where three carbon atoms are

replaced with the ¹³C isotope.[7] This isotopic labeling is crucial for its use in various analytical

applications, particularly in mass spectrometry-based assays.

Experimental Protocols & Applications
Due to the specialized nature of isotopically labeled compounds, detailed experimental

protocols are typically application-specific. (E,E)-Farnesol-13C3 is primarily used as an internal

standard in quantitative mass spectrometry for the accurate determination of farnesol levels in

biological matrices.

A general workflow for such an application is outlined below.
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Figure 1: Generalized workflow for the quantification of farnesol using (E,E)-Farnesol-13C3.

Signaling Pathways Involving Farnesol
Farnesol is a biologically active molecule involved in various cellular processes. It is a

precursor in the biosynthesis of many important organic compounds, including terpenes and

steroids. One of the well-studied roles of farnesol is its function as a quorum-sensing molecule

in the fungus Candida albicans, where it inhibits the transition from yeast to hyphal form, a key

step in biofilm formation.
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Figure 2: Simplified diagram of farnesol's role in isoprenoid biosynthesis and quorum sensing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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